An artificial ruthenium-containing β-barrel protein for alkene–alkyne coupling reaction†

Organic & Biomolecular Chemistry Pub Date: 2021-03-15 DOI: 10.1039/D1OB00279A

Abstract

A modified Cp*Ru complex, equipped with a maleimide group, was covalently attached to a cysteine of an engineered variant of Ferric hydroxamate uptake protein component: A (FhuA). This synthetic metalloprotein catalyzed the intermolecular alkene–alkyne coupling of 3-butenol with 5-hexynenitrile. When compared with the protein-free Cp*Ru catalyst, the biohybrid catalyst produced the linear product with higher regioselectivity.

Graphical abstract: An artificial ruthenium-containing β-barrel protein for alkene–alkyne coupling reaction
An artificial ruthenium-containing β-barrel protein for alkene–alkyne coupling reaction†
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